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Compound of Interest

Compound Name: ETHANOL, 2-(o-BIPHENYLYLOXY)-

Cat. No.: B1583043 Get Quote

1.1 Nomenclature and Identifiers

The compound identified by CAS Number 7501-02-2 is a bifunctional organic molecule known formally as 2-([1,1'-Biphenyl]-2-yloxy)ethanol.[1] It is w

commercial and research settings under several synonyms, reflecting its structural components:

2-(2-Biphenylyloxy)ethanol[2]

Ethanol, 2-(o-biphenylyloxy)-[1]

β-Hydroxyethyl ether of o-phenylphenol[1]

OPPEO (Alkoxylated 2-phenyl phenol)[3]

1.2 Chemical Structure and Formula

The molecular structure consists of a biphenyl group linked at the ortho (2-position) to an ethanol molecule via an ether bond. This unique combinatio

biphenyl moiety and a primary alcohol functional group dictates its chemical behavior and utility.

Molecular Formula: C₁₄H₁₄O₂[2]

Molecular Weight: 214.26 g/mol [2]

Table 1: Structural and Registry Information

Identifier Value Source(s)

CAS Number 7501-02-2 [1]

IUPAC Name 2-([1,1'-Biphenyl]-2-yloxy)ethanol

InChI
1S/C14H14O2/c15-10-11-16-14-9-5-4-8-13(14)12-6-2-1-3-

7-12/h1-9,15H,10-11H2
[1][2]

InChI Key NOZAKUWNUGNDLI-UHFFFAOYSA-N [1][2]

SMILES OCCOc1ccccc1-c1ccccc1 [2]

graph "Molecular_Structure" {

layout=neato;

node [shape=plaintext, fontcolor="#202124"];

edge [color="#4285F4"];

// Define nodes for atoms

C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"];

C7 [label="C"]; C8 [label="C"]; C9 [label="C"]; C10 [label="C"]; C11 [label="C"]; C12 [label="C"];

O1 [label="O", fontcolor="#EA4335"];

C13 [label="CH₂"];
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C14 [label="CH₂"];

O2 [label="OH", fontcolor="#EA4335"];

// Biphenyl Ring 1

C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;

// Biphenyl Ring 2

C1 -- C7;

C7 -- C8; C8 -- C9; C9 -- C10; C10 -- C11; C11 -- C12; C12 -- C7;

// Ether Linkage

C2 -- O1;

O1 -- C13;

C13 -- C14;

C14 -- O2;

// Positioning for clarity

C1 [pos="0,0!"]; C2 [pos="-1,1!"]; C3 [pos="-2,0.6!"]; C4 [pos="-2,-0.6!"]; C5 [pos="-1,-1!"]; C6 [pos="0,-0.6

C7 [pos="1.4,0.3!"]; C8 [pos="2.4,1!"]; C9 [pos="3.4,0.6!"]; C10 [pos="3.8,-0.3!"]; C11 [pos="2.8,-1!"]; C12 

O1 [pos="-1.2, 2.2!"]; C13 [pos="-0.5, 3!"]; C14 [pos="-0.8, 4.2!"]; O2 [pos="0, 5!"];

}digraph "Application_Workflow" {

graph [rankdir="LR", splines=ortho, nodesep=0.6];

node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", color="#4285F4"];

edge [color="#34A853"];

// Nodes

start [label="CAS 7501-02-2\n(Biphenyl Ethanol Intermediate)", fillcolor="#FBBC05"];

pharma [label="Pharmaceutical Synthesis"];

agro [label="Agrochemical Production"];

poly [label="Polymer Chemistry\n(Chain Extender)"];

dyes [label="Dye & Pigment Synthesis"];

api [label="Active Pharmaceutical\nIngredients (APIs)"];

pest [label="Pesticides & Herbicides"];

pu [label="High-Performance\nPolyurethanes"];

pigment [label="Specialty Dyes"];

// Edges

start -> pharma [label=" Modification "];

start -> agro [label=" Derivatization "];

start -> poly [label=" Condensation\n with MDI "];

start -> dyes [label=" Coupling\n Reactions "];

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pharma -> api;

agro -> pest;

poly -> pu;

dyes -> pigment;

}

Figure 2: Industrial synthesis pathways originating from CAS 7501-02-2.

Section 4: Safety, Handling, and Storage
4.1 Hazard Identification and GHS Classification

While comprehensive GHS data is not fully available from all sources, available information suggests the following classifications. Users must consult

Data Sheet (SDS) from their supplier for complete and current information.

Signal Word: Warning [4]* Potential Hazard Statements:

Harmful if swallowed. [4] * Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

4.2 Recommended Handling and Personal Protective Equipment (PPE)

Standard laboratory and chemical handling precautions should be strictly followed:

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid dust and vapor formation. [5]* Personal Prote

Eye/Face Protection: Wear safety goggles or a face shield. [6] * Skin Protection: Wear suitable protective gloves (e.g., neoprene) and a lab coat.

Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge. [7]* Hygiene: Wash hands thoroughly a

eat, drink, or smoke in work areas. [6] 4.3 First Aid and Emergency Procedures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician. [5]* Skin Contact: Wash off with soap and pl

physician if irritation persists. [5]* Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician. [5]* Ingestion: 

vomiting. Rinse mouth with water and consult a physician immediately. [5] 4.4 Fire-Fighting and Storage

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. [5]* Storage Conditions: Store in a tightly sealed con

and well-ventilated place.

Section 5: Analytical Methodologies
The purity and identity of 2-([1,1'-Biphenyl]-2-yloxy)ethanol are critical for its application. High-Performance Liquid Chromatography (HPLC) is the sta

assessing purity. [8]For structural confirmation and identification in complex matrices, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerf

Chemistry WebBook includes mass spectral data for this compound, confirming its suitability for MS-based analysis. [9] 5.1 Illustrative Analytical Work

While a specific, validated protocol for this exact analyte is proprietary to testing labs, a general workflow for the analysis of semi-volatile aromatic com

be outlined. This serves as a foundational guide for methods development.

Sample Preparation: A dilute solution of the compound is prepared in a high-purity organic solvent (e.g., hexane, ethyl acetate).

GC Separation: The sample is injected into a Gas Chromatograph equipped with a capillary column suitable for aromatic compounds (e.g., a DB-5m

oven temperature is programmed to ramp up, separating compounds based on their boiling points and column interactions.

MS Detection and Identification: As compounds elute from the GC column, they enter a Mass Spectrometer. The molecule is ionized (typically via E

the resulting fragmentation pattern is detected. This mass spectrum serves as a "fingerprint" for the molecule, which can be compared against a sp

NIST/EPA/NIH library) for definitive identification. [1]4. Quantification: For quantitative analysis, calibration standards of known concentrations are r

curve, allowing the concentration in the unknown sample to be determined.
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Figure 3: Illustrative workflow for GC-MS analysis of CAS 7501-02-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering

scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.tradeindia.com/products/oppeo-alkoxylated-2-phenyl-phenol-4247006.html
https://www.fishersci.com/store/msds?partNumber=AC314650250&countryCode=US&language=en
https://wap.guidechem.com/msds/7501-02-2.html
https://www.chemos.de/import/data/msds/GB_en/112-34-5-A0038238-GB-en.pdf
https://www.integraclear.com/msds/B873_25310_101.pdf
https://www.nbinno.com/?news/gp-ethanol-2-11-biphenyl-2-yloxy-cas7501-02-2-comprehensive-overview
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7501022
https://www.benchchem.com/product/b1583043#cas-number-7501-02-2-physical-and-chemical-properties
https://www.benchchem.com/product/b1583043#cas-number-7501-02-2-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

